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Compound of Interest

Compound Name: Chloromethyltriisopropoxysilane

CAS No.: 18162-82-8

Cat. No.: B101106

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of Chloromethyltriisopropoxysilane (CMTIS),

an organosilicon compound with significant utility in materials science and synthetic chemistry.

We will delve into its core physical and chemical properties, explore its reactivity with a focus

on hydrolytic sensitivity, discuss its primary applications, and provide essential safety and

handling protocols.

Molecular Identity and Core Properties
Chloromethyltriisopropoxysilane, identified by the CAS number 18162-82-8, is an

organosilane featuring a chloromethyl group and three isopropoxy groups attached to a central

silicon atom.[1][2] This unique structure dictates its physical and chemical behavior, making it a

valuable bifunctional reagent.
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Visualizing the Molecular Architecture
The spatial arrangement of atoms in CMTIS is crucial for understanding its reactivity. The

central silicon atom is bonded to a chloromethyl group and three bulky isopropoxy groups.
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Caption: Ball-and-stick model of Chloromethyltriisopropoxysilane.
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Physicochemical Data at a Glance
The following table summarizes the key physical and chemical properties of

Chloromethyltriisopropoxysilane.

Property Value

CAS Number 18162-82-8

Molecular Formula C10H23ClO3Si[1][2]

Molecular Weight 254.83 g/mol [1][2]

Appearance Clear, colorless to pale yellow liquid[1][2]

Odor Pungent[1]

Boiling Point 195-198 °C[1][3]

Density 0.962 g/mL at 25 °C[1][3]

Refractive Index 1.4145[3]

Flash Point 181 °F (82.78 °C)[1]

Solubility Soluble in various organic solvents[1]

Chemical Reactivity and Mechanistic Insights
The reactivity of CMTIS is dominated by two key features: the hydrolyzable isopropoxy groups

and the reactive chloromethyl group. This dual functionality is the cornerstone of its utility as a

coupling agent and surface modifier.

Hydrolysis: A Controlled Reaction
CMTIS is sensitive to moisture and undergoes hydrolysis, a reaction that is fundamental to its

application in forming siloxane bonds.[2] The isopropoxy groups react with water to form silanol

(Si-OH) groups and isopropanol as a byproduct. These silanol intermediates are highly reactive

and readily condense with each other or with hydroxyl groups on a substrate surface to form

stable siloxane (Si-O-Si) or Si-O-Substrate linkages.
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The rate of hydrolysis is influenced by factors such as pH, water concentration, and the

presence of catalysts. In slightly acidic conditions, the hydrolysis proceeds in a controlled

manner, which is often desirable for achieving uniform surface modification.[4]
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Caption: Hydrolysis and condensation pathway of Chloromethyltriisopropoxysilane.

The Role of the Chloromethyl Group
The chloromethyl group (-CH2Cl) provides a reactive site for subsequent chemical

modifications.[2] The chlorine atom is a good leaving group, making the adjacent carbon atom

susceptible to nucleophilic substitution reactions. This allows for the covalent attachment of a

wide range of organic functionalities, a critical feature for its use as a coupling agent to bridge

inorganic substrates and organic polymers.

Applications in Research and Development
The unique bifunctional nature of CMTIS makes it a versatile tool in several scientific and

industrial domains.
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Surface Modification: CMTIS is extensively used to modify the surfaces of glass, metals, and

other inorganic substrates.[1][5] The silanol groups formed upon hydrolysis bond to the

substrate, while the chloromethyl group remains available for further reactions, enabling the

tailoring of surface properties such as adhesion, wettability, and biocompatibility.

Coupling Agent: It acts as a molecular bridge between inorganic fillers (e.g., silica, glass

fibers) and organic polymer matrices.[2][5] This enhances the mechanical properties and

durability of composite materials.

Synthesis of Functionalized Materials: CMTIS serves as a precursor for the synthesis of

functionalized silicates and silica materials.[2] The chloromethyl group can be converted into

other functional groups, leading to materials with specific catalytic, separation, or sensing

capabilities.

Polymerization Catalyst: In certain polymerization reactions, CMTIS can act as a catalyst or

co-catalyst.[1]

Drug Development: While direct applications in drug molecules are less common,

organosilanes are explored in drug delivery systems and for the surface modification of

biomedical devices to improve their performance and biocompatibility. The principles of

surface modification using CMTIS are relevant in these contexts.

Experimental Protocols: A Primer
General Handling and Storage
Due to its moisture sensitivity, Chloromethyltriisopropoxysilane should be handled under an

inert atmosphere (e.g., nitrogen or argon) and stored in a tightly sealed container in a cool, dry

place.[2][3]

Surface Modification of a Glass Substrate (Illustrative
Protocol)

Substrate Preparation: Thoroughly clean the glass substrate with a piranha solution (a

mixture of sulfuric acid and hydrogen peroxide) to generate surface hydroxyl groups.

(Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a
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fume hood with appropriate personal protective equipment). Rinse extensively with deionized

water and dry in an oven.

Silanization Solution Preparation: In a glovebox or under an inert atmosphere, prepare a 1-

5% (v/v) solution of CMTIS in an anhydrous solvent (e.g., toluene).

Deposition: Immerse the cleaned and dried glass substrate in the silanization solution for a

specified time (e.g., 1-2 hours) at room temperature.

Rinsing: Remove the substrate from the solution and rinse thoroughly with the anhydrous

solvent to remove any unbound silane.

Curing: Cure the coated substrate in an oven at a specific temperature (e.g., 110-120 °C) for

a defined period (e.g., 1 hour) to promote the formation of stable covalent bonds.

Post-Modification (Optional): The chloromethyl-functionalized surface can now be used for

subsequent reactions, such as nucleophilic substitution with amines or thiols, to introduce

new functionalities.

Safety and Hazard Profile
Chloromethyltriisopropoxysilane is a hazardous chemical and must be handled with

appropriate safety precautions.

Hazard Category GHS Classification Precautionary Statements

Skin Corrosion/Irritation
Category 2 (H315: Causes

skin irritation)
P264, P280, P302+P352

Serious Eye Damage/Eye

Irritation

Category 1 (H318: Causes

serious eye damage)
P280, P305+P351+P338

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (H335: May cause

respiratory irritation)

P261, P271, P304+P340,

P312

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles

or a face shield, and a lab coat. Work in a well-ventilated area or a chemical fume hood.[6]
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In Case of Exposure:

Skin Contact: Immediately flush with plenty of water for at least 15 minutes. Remove

contaminated clothing.

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.

Spectroscopic Characterization
The structure of Chloromethyltriisopropoxysilane and its reaction products can be confirmed

using various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR will show characteristic signals for the chloromethyl protons, the methine protons

of the isopropoxy groups, and the methyl protons of the isopropoxy groups.

¹³C NMR will show distinct peaks for the chloromethyl carbon and the carbons of the

isopropoxy groups.

²⁹Si NMR will provide information about the silicon environment.

Infrared (IR) Spectroscopy:

Characteristic peaks for Si-O-C stretching, C-H stretching, and C-Cl stretching will be

present. The appearance of a broad O-H stretch would indicate hydrolysis to the silanol.

Mass Spectrometry (MS):

The mass spectrum will show the molecular ion peak and characteristic fragmentation

patterns that can be used to confirm the structure.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b101106/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chloromethyltriisopropoxysilane-properties-reactivity-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chloromethyltriisopropoxysilane is a valuable and versatile chemical reagent with a well-

defined set of physical and chemical properties. Its dual reactivity, stemming from the

hydrolyzable isopropoxy groups and the reactive chloromethyl group, makes it an essential tool

for surface modification, the creation of advanced composite materials, and the synthesis of

functionalized silicates. A thorough understanding of its properties, reactivity, and handling

requirements is crucial for its safe and effective use in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b101106/docs#an-in-depth-technical-guide-to-chloromethyltriisopropoxysilane-properties-reactivity-and-applications
https://www.benchchem.com/product/b101106/docs#an-in-depth-technical-guide-to-chloromethyltriisopropoxysilane-properties-reactivity-and-applications
https://www.benchchem.com/product/b101106/docs#an-in-depth-technical-guide-to-chloromethyltriisopropoxysilane-properties-reactivity-and-applications
https://www.benchchem.com/product/b101106?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

